2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)-N-(m-tolyl)acetamide

• IUPAC Name: N-(3-methylphenyl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C24H27N3O4S/c1-18-8-7-9-19(14-18)25-23(28)17-32(30,31)22-15-27(21-11-4-3-10-20(21)22)16-24(29)26-12-5-2-6-13-26/h3-4,7-11,14-15H,2,5-6,12-13,16-17H2,1H3,(H,25,28)
• InChI Key: HRGOBMJJFOXUKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4
• Molecular Formula: C24H27N3O4S
• Molecular Weight: 453.6 g/mol
• CAS No.: 878058-53-8

Description

2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C24H27N3O4S and its molecular weight is 453.56. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

• Cytotoxic Effect on Hepatocellular Carcinoma : This compound, as part of a group of sulfonamide-derived isatins, has been investigated for its cytotoxic effects on hepatocellular carcinoma (HCC) cell lines, HepG2 and Huh7. The study found significant cytotoxicity and apoptotic anti-angiogenic and anti-invasive effects, suggesting potential for HCC management (Eldeeb et al., 2022).

Antibacterial Activity

• Antibacterial Potentials Against Various Strains : Research on acetamide derivatives bearing piperidinyl-1,3,4-oxadiazole has shown moderate inhibitory activity against both Gram-positive and Gram-negative bacterial strains, indicating potential antibacterial applications (Khalid et al., 2016).

Enzyme Inhibitory Properties

• Inhibition of Acetylcholinesterase and Butyrylcholinesterase : Some synthesized derivatives of this compound have demonstrated promising activity against enzymes like acetylcholinesterase and butyrylcholinesterase, which could be relevant in treating neurological disorders (Khalid et al., 2014).

Antiepileptic Activity

• Potential in Treating Seizures : Research on pyrrolidone butanamides, related to this compound, has shown significant antiepileptic properties, suggesting potential use in treating seizures and related neurological conditions (Kenda et al., 2004).

Antitumor Activity

• Inhibition of Cancer Cell Growth : Some derivatives of this compound have been found to inhibit the growth of various cancer cell lines, indicating potential for antitumor applications (Albratty et al., 2017).

Use in Electrochemistry

• Anodic Methoxylation Studies : N-acyl and N-sulfonyl groups of piperidine derivatives, related to this compound, have been studied for their role in anodic methoxylation, indicating potential applications in electrochemical processes (Golub & Becker, 2015).